Cas no 263366-81-0 (N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine)

• Product Name: N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine
• CAS No: 263366-81-0
• MF: C₃₀H₂₄Cl₂N₆
• MW: 539.457763671875
• MDL: MFCD01918732
• CID: 247582
• PubChem ID: 135398959
• Update Time: 2025-11-02

N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenzo[b,e][1,4]diazepine,11,11'-(1,4-piperazinediyl)bis[8-chloro-
• 11,11'-(PIPERAZINE-1,4-DIYL)-BIS-8-CHLORO-5H-DIBENZE[B,E][1,4]-DIAZEPINE
• 3-chloro-6-[4-(3-chloro-5H-benzo[b][1,4]benzodiazepin-6-yl)piperazin-1-yl]-5H-benzo[b][1,4]benzodiazepine
• N-Desmethyl 8-Chloro-5H-dibenzo[b,e][1,4]diazepine Clozapine
• 11,11'-Piperazine-1,4-diylbis(8-chloro-5H-dibenzo[b,e][1,4]diazepine)
• Clozapine EP Impurity B
• 11,11-(Piperazine-1,4-diyl)bis(8-chloro-5H-dibenzo(b,E)(1,4)diazepine)
• UNII-AI23QM53UB
• AI23QM53UB
• 4514B
• AC-13727
• 11,11-(PIPERAZINE-1,4-DIYL)-BIS-8-CHLORO-5H-DIBENZE[B,E][1,4]-DIAZEPINE
• SCHEMBL20887469
• CLOZAPINE IMPURITY B [USP IMPURITY]
• 1,4-Bis(8-chloro-5H-dibenzo[b,e][1,4]diazepin-11-yl)piperazine
• 263366-81-0
• A904676
• 11,11'-(Piperazine-1,4-diyl)bis(8-chloro-5H-dibenzo[b,e][1,4]-diazepine)
• Clozapine Imp. B (EP); Clozapine Impurity B
• Clozapine Impurity B
• J-016387
• DTXSID80373007
• Clozapine impurity B [USP]
• 3-chloro-6-[4-(3-chloro-11H-benzo[b][1,4]benzodiazepin-6-yl)piperazin-1-yl]-11H-benzo[b][1,4]benzodiazepine
• AKOS004902311
• 5H-Dibenzo(b,E)(1,4)diazepine, 11,11'-(1,4-piperazinediyl)bis(8-chloro-
• N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine

• MDL： MFCD01918732
• Inchi： 1S/C30H24Cl2N6/c31-19-9-11-25-27(17-19)35-29(21-5-1-3-7-23(21)33-25)37-13-15-38(16-14-37)30-22-6-2-4-8-24(22)34-26-12-10-20(32)18-28(26)36-30/h1-12,17-18,33-34H,13-16H2
• InChI Key： IDGKXLZQFLSYEI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1C=CC=CC=1N2)N1CCN(C2C3C=CC=CC=3NC3C=CC(=CC=3N=2)Cl)CC1

Computed Properties

• Exact Mass: 538.144
• Monoisotopic Mass: 538.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 2
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 55.3A^2

Experimental Properties

• Density: 1.44
• Boiling Point: 742.9°Cat760mmHg
• Flash Point: 403.1°C
• Refractive Index: 1.749

N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Dibenzodiazepines

Additional information on N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine

N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine (CAS No. 263366-81-0): A Comprehensive Overview

N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine (CAS No. 263366-81-0) is a significant metabolite of the well-known antipsychotic drug Clozapine. This compound has garnered attention in pharmaceutical research due to its unique chemical structure and potential therapeutic implications. As a derivative of dibenzodiazepine, it plays a crucial role in understanding the pharmacokinetics and metabolic pathways of its parent compound.

The chemical structure of N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine features a chloro-substituted dibenzodiazepine core, which contributes to its biological activity. Researchers are particularly interested in its role as a biomarker for monitoring Clozapine therapy, especially in patients with treatment-resistant schizophrenia. The presence of the 8-chloro moiety enhances its stability and influences its binding affinity to neurotransmitter receptors.

In recent years, the demand for N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine has increased due to its applications in pharmacological studies and drug metabolism research. Scientists are exploring its potential as a reference standard in LC-MS and HPLC analyses, which are critical for ensuring the accuracy of therapeutic drug monitoring. This aligns with the growing trend of personalized medicine, where precise dosing is essential for optimizing patient outcomes.

One of the most frequently searched questions related to this compound is: "What is the significance of N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine in clinical settings?" The answer lies in its ability to provide insights into Clozapine's efficacy and safety profile. By studying this metabolite, clinicians can better understand individual variations in drug metabolism, which is particularly relevant for patients with genetic polymorphisms affecting CYP450 enzymes.

The synthesis and characterization of N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and authenticity, making it a reliable tool for research laboratories. Additionally, its stability under various storage conditions is a topic of interest for both academic and industrial researchers.

Another hot topic in the field is the potential role of N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine in neuropharmacology. Studies suggest that this metabolite may interact with dopamine and serotonin receptors, albeit with different affinities compared to its parent compound. This has sparked discussions about its possible contributions to the therapeutic effects or side effects of Clozapine.

From a market perspective, the availability of high-quality N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine is essential for advancing research in psychopharmacology. Suppliers and manufacturers are focusing on improving synthesis protocols to meet the increasing demand from pharmaceutical companies and academic institutions. This compound's relevance in drug development and biomarker discovery continues to grow, reflecting broader trends in the life sciences industry.

In conclusion, N-Desmethyl 8-Chloro-5H-dibenzob,e1,4diazepine Clozapine (CAS No. 263366-81-0) is a compound of significant scientific and clinical interest. Its applications span from therapeutic drug monitoring to neuropharmacological research, making it a valuable asset in modern medicine. As research progresses, this metabolite is likely to remain a focal point for studies aimed at optimizing Clozapine therapy and understanding its complex mechanisms of action.